Cas no 1261840-08-7 (4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile)

• Product Name: 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile
• CAS No: 1261840-08-7
• MF: C₁₅H₉ClF₃NO
• MW: 311.686273336411
• CID: 4994041
• Update Time: 2025-08-05

4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

• Inchi： 1S/C15H9ClF3NO/c16-11-5-6-12(10(9-11)7-8-20)13-3-1-2-4-14(13)21-15(17,18)19/h1-6,9H,7H2
• InChI Key： XOTILDLEGIUGEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(CC#N)C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 5
• Topological Polar Surface Area: 33

Additional information on 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile

Professional Introduction to 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261840-08-7)

4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile, with the chemical formula C₁₀H₅ClF₃NO, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1261840-08-7, represents a class of biphenyl derivatives that are particularly valued for their structural versatility and potential biological activity. The presence of both chloro and trifluoromethoxy substituents on the biphenyl core enhances its reactivity and makes it a promising candidate for further chemical modifications and functionalization.

The synthesis of 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile typically involves multi-step organic reactions, often starting from commercially available biphenyl precursors. The introduction of the chloro group at the 4-position and the trifluoromethoxy group at the 2'-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently. The acetonitrile moiety at the 2-position further extends the compound's utility by providing a site for subsequent derivatization, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in biphenyl derivatives due to their demonstrated efficacy in various biological assays. The structural features of 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile, particularly the electron-withdrawing nature of the chloro and trifluoromethoxy groups, contribute to its potential as an intermediate in the development of novel therapeutic agents. Studies have shown that such compounds can exhibit inhibitory activity against a range of targets, including enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile is its role in drug discovery programs aimed at identifying new small-molecule inhibitors. Researchers have leveraged its scaffold to develop compounds with improved pharmacokinetic properties and reduced toxicity. For instance, modifications to the biphenyl core have led to derivatives that demonstrate enhanced binding affinity to specific protein targets, thereby increasing their therapeutic potential. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and oral bioavailability, making it a desirable feature in drug design.

The application of computational methods has further accelerated the development of 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile-based drugs. Molecular modeling techniques allow researchers to predict the binding interactions between these compounds and their biological targets with high accuracy. This approach has been instrumental in optimizing lead structures for clinical trials. Additionally, virtual screening methods have been used to identify novel analogs with enhanced activity profiles, reducing the time and cost associated with traditional high-throughput screening.

The agrochemical sector has also benefited from the exploration of biphenyl derivatives like 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile. These compounds have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The chloro and trifluoromethoxy groups contribute to their efficacy by enhancing their lipophilicity and bioavailability, ensuring that they are effectively absorbed by target organisms. Furthermore, their structural complexity allows for fine-tuning of their biological activity, enabling the development of environmentally friendly agrochemicals with reduced ecological impact.

The future prospects for 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile are vast, driven by ongoing advancements in synthetic chemistry and drug discovery technologies. As our understanding of biological pathways continues to expand, so does the demand for specialized intermediates like this one. The ability to modify its structure in diverse ways ensures that it will remain a valuable tool for researchers seeking to develop innovative therapeutics and agrochemicals. Collaborative efforts between academia and industry are likely to yield even more exciting applications in the coming years.

In conclusion, 4-Chloro-2'-(trifluoromethoxy)biphenyl-2-acetonitrile (CAS No. 1261840-08-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for further exploration, offering opportunities for the development of novel drugs and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance in modern chemistry is sure to grow.